Cas no 144019-26-1 (Carbamic acid,(3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI))
144019-26-1 structure
Product Name:Carbamic acid,(3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:144019-26-1
MF:C10H19NO2
MW:185.26336312294
CID:108573
PubChem ID:10330051
Update Time:2025-04-18
Carbamic acid,(3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI)
- SCHEMBL19297246
- Carbamic acid, (3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI)
- Tert-butyl N-(3-methylbut-2-enyl)carbamate
- 144019-26-1
-
- Inchi: 1S/C10H19NO2/c1-8(2)6-7-11-9(12)13-10(3,4)5/h6H,7H2,1-5H3,(H,11,12)
- InChI Key: NKJLFEZJFNEWKA-UHFFFAOYSA-N
- SMILES: O(C(NC/C=C(\C)/C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 185.14167
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Carbamic acid,(3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI) Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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